4-butoxy-3,5-dichloro-N-[6-(methylsulfonyl)-1,3-benzothiazol-2-yl]benzamide

• IUPAC Name: 4-butoxy-3,5-dichloro-N-(6-methylsulfonyl-1,3-benzothiazol-2-yl)benzamide
• InChI: InChI=1S/C19H18Cl2N2O4S2/c1-3-4-7-27-17-13(20)8-11(9-14(17)21)18(24)23-19-22-15-6-5-12(29(2,25)26)10-16(15)28-19/h5-6,8-10H,3-4,7H2,1-2H3,(H,22,23,24)
• InChI Key: XKJOCVXQIJOKGV-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC1=C(C=C(C=C1Cl)C(=O)NC2=NC3=C(S2)C=C(C=C3)S(=O)(=O)C)Cl
• Molecular Formula: C19H18Cl2N2O4S2
• Molecular Weight: 473.4 g/mol

Description

4-butoxy-3,5-dichloro-N-[6-(methylsulfonyl)-1,3-benzothiazol-2-yl]benzamide is a chemical compound that has gained significant attention in the scientific community due to its potential use in various research applications.

Mechanism of Action

The mechanism of action of 4-butoxy-3,5-dichloro-N-[6-(methylsulfonyl)-1,3-benzothiazol-2-yl]benzamide involves the inhibition of certain enzymes and pathways that are involved in cancer growth, inflammation, and neurodegenerative diseases. Specifically, this compound has been found to inhibit the activity of certain kinases and transcription factors that are involved in these processes.
Biochemical and Physiological Effects:
Studies have shown that 4-butoxy-3,5-dichloro-N-[6-(methylsulfonyl)-1,3-benzothiazol-2-yl]benzamide has various biochemical and physiological effects. In cancer cells, this compound has been found to induce apoptosis, or programmed cell death, and inhibit cell proliferation. In inflammation research, this compound has been found to reduce the production of certain inflammatory cytokines. Additionally, studies have suggested that this compound may have antioxidant and neuroprotective effects.

Advantages and Limitations for Lab Experiments

One advantage of using 4-butoxy-3,5-dichloro-N-[6-(methylsulfonyl)-1,3-benzothiazol-2-yl]benzamide in lab experiments is its potential as a therapeutic agent for various diseases. Additionally, this compound has been found to have relatively low toxicity, making it a potentially safe compound to work with. However, one limitation of using this compound in lab experiments is its limited solubility in water, which may require the use of organic solvents.

Future Directions

There are several future directions for research on 4-butoxy-3,5-dichloro-N-[6-(methylsulfonyl)-1,3-benzothiazol-2-yl]benzamide. One potential direction is further research on its potential as a therapeutic agent for cancer, inflammation, and neurodegenerative diseases. Additionally, research on the mechanism of action of this compound and its interactions with other compounds may provide further insight into its potential uses. Finally, research on the synthesis of this compound and its derivatives may lead to the development of more effective and efficient compounds for scientific research.

Scientific Research Applications

4-butoxy-3,5-dichloro-N-[6-(methylsulfonyl)-1,3-benzothiazol-2-yl]benzamide has been used in various scientific research applications, including cancer research, inflammation, and neurodegenerative diseases. In cancer research, this compound has shown potential as a therapeutic agent due to its ability to inhibit the growth of cancer cells. Inflammation research has also shown promising results, as this compound has been found to have anti-inflammatory properties. Additionally, studies have suggested that this compound may have neuroprotective effects, making it a potential candidate for research on neurodegenerative diseases such as Alzheimer's and Parkinson's.